Lithium;3-carboxy-3,5-dihydroxy-5-oxopentanoate

Specification

• Description: Lithium citrate (anhydrous) is a lithium salt that is the anhydrous form of the trilithium salt of citric acid. The tetrahydrate form is used as a source of lithium for the treatment of anxiety disorders, bipolar disorder, and depression. It contains a citrate(3-).; Lithium Citrate is the citrate salt of lithium, a monovalent cation with antimanic activity. Although the exact mechanism is unclear, lithium might exert its mood-stabilizing effect via reduction of catecholamine concentration mediated through transneuronal membrane transport of sodium ion by sodium-potassium-stimulated adenosine triphosphatase (Na-K-ATPase). Alternatively, lithium may decrease cyclic adenosine monophosphate (cAMP) concentrations, which would desensitize hormonal-sensitive adenylyl cyclase receptors. Furthermore, lithium, in recommended dosage, blocks the activity of inositol-1-phosphatase, thereby resulting in the subsequent decrease of postsynaptic second messengers, diacylglycerol and inositol triphosphate, that contribute to chronic cell stimulation by altering electrical activity in the neuron.; Lithium Citrate can cause developmental toxicity according to state or federal government labeling requirements.; See also: Lithium Cation (has active moiety).
• CAS No.: 10377-38-5
• Molecular Formula: C6H5Li3O7
• Molecular Weight: 210.0 g/mol
• IUPAC Name: trilithium;2-hydroxypropane-1,2,3-tricarboxylate
• Standard InChI: InChI=1S/C6H8O7.3Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
• Standard InChI Key: WJSIUCDMWSDDCE-UHFFFAOYSA-K
• SMILES: [Li+].C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O
• Canonical SMILES: [Li+].[Li+].[Li+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O